Cas no 827324-97-0 (2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester)

2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester structure
827324-97-0 structure
Product name:2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester
CAS No:827324-97-0
MF:C15H16O2
MW:228.28634
CID:684647
PubChem ID:71417515

2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester
    • 5-phenylhexa-3,5-dienyl prop-2-enoate
    • 5-Phenylhexa-3,5-dien-1-yl prop-2-enoate
    • DTXSID50836851
    • 827324-97-0
    • Inchi: InChI=1S/C15H16O2/c1-3-15(16)17-12-8-7-9-13(2)14-10-5-4-6-11-14/h3-7,9-11H,1-2,8,12H2
    • InChI Key: USAHYBVUZJUENW-UHFFFAOYSA-N
    • SMILES: C=CC(=O)OCCC=CC(=C)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 228.115029749g/mol
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

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